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Compound of Interest

Compound Name: cis-Chrysanthemol

Cat. No.: B1144472 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of cis-Chrysanthemol

Introduction
cis-Chrysanthemol is a naturally occurring monoterpenoid and a key precursor in the

biosynthesis of pyrethrins, a class of potent natural insecticides derived from the flowers of

Chrysanthemum cinerariaefolium.[1] Its stereochemistry, specifically the "cis" configuration of

the substituents on the cyclopropane ring, plays a crucial role in the biological activity of its

derivatives.[1] This technical guide provides a comprehensive overview of the chemical and

physical properties of cis-Chrysanthemol, along with detailed experimental protocols for its

synthesis, isolation, and analysis, tailored for researchers, scientists, and professionals in drug

development.

Chemical Properties
cis-Chrysanthemol is a versatile molecule that can undergo various chemical transformations,

including oxidation to form cis-chrysanthemic acid, a direct precursor to pyrethrin insecticides.

[1]
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Property Value Source

IUPAC Name
[2,2-dimethyl-3-(2-methylprop-

1-enyl)cyclopropyl]methanol
[2][3]

Synonyms
(Z)-chrysanthenol, cis-

Chrysanthemyl alcohol
[2][4]

Molecular Formula C10H18O [2][4][5]

Molecular Weight 154.25 g/mol [1][2][3][5]

CAS Number 18383-59-0 [1][2][4][5]

InChIKey
HIPIENNKVJCMAP-

BDAKNGLRSA-N
[4]

Physical Properties
The physical characteristics of cis-Chrysanthemol are essential for its handling, purification,

and formulation.

Property Value Source

Boiling Point 66-69 °C at 0.07 mm Hg [2]

Density 0.888 g/mL at 25 °C [2]

Refractive Index n20/D 1.475 [2]

Solubility in Water
387.9 mg/L at 25 °C

(estimated)
[6][7]

Solubility in other solvents Soluble in alcohol [7]

Spectral Data
Spectroscopic analysis is critical for the identification and structural elucidation of cis-
Chrysanthemol.
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Data Type Availability Source

Mass Spectrometry (MS)

Electron Ionization (EI) mass

spectra are available and used

for identification.

[4][8]

Gas Chromatography (GC)

GC data is available and is a

primary method for separation

and analysis.

[4][9]

Nuclear Magnetic Resonance

(NMR)

NMR data is used for structural

confirmation.
[10]

Infrared Spectroscopy (IR)
IR spectroscopy can be used

to identify functional groups.
[11][12]

Experimental Protocols
Synthesis
Stereoselective Total Synthesis: The precise three-dimensional arrangement of atoms in cis-
chrysanthemol is crucial for its biological activity.[1] Significant research has focused on

stereoselective and enantioselective total synthesis routes. These strategies often involve two

main approaches:

Asymmetric Catalysis: This method constructs the chiral cyclopropane ring using a chiral

catalyst to control the stereochemical outcome of the cyclopropanation reaction, often

achieving high yields and excellent enantiocontrol.[1]

Chiral Pool Synthesis: This approach utilizes naturally occurring chiral molecules as starting

materials to build the target molecule with the desired stereochemistry.[1]

Oxidation to cis-Chrysanthemic Acid: A key chemical transformation of cis-Chrysanthemol is
its oxidation to cis-chrysanthemic acid.[1]

Chemical Oxidation: Various oxidizing agents can be employed for this conversion, including

activated manganese dioxide, silver carbonate, and protocols like the Swern oxidation.[13]
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Biocatalysis: Microbiologically catalyzed oxidation offers a highly selective method. For

instance, certain species of the fungus Aspergillus, such as Aspergillus ochraceus, can

perform enantio- and diastereoselective oxidation of racemic cis/trans-chrysanthemols to

their corresponding acids.[1]

Isolation and Purification from Natural Sources
Extraction:

Steam Distillation or Supercritical CO2 Extraction: These methods are employed to minimize

thermal degradation of the compound during extraction from plant materials like

Chrysanthemum coronarium L.[1]

Microwave-Assisted Hydrodistillation (MAHD): This is a "green" technology that reduces

extraction time and energy consumption.[1]

Purification:

Silica Gel Chromatography: Following extraction, the crude extract, which is a complex

mixture, is subjected to silica gel chromatography. A gradient elution system, such as

hexane:ethyl acetate, is used to separate cis-Chrysanthemol from other terpenoid analogs.

[1]

Preparative Chromatography: This technique is used to isolate larger quantities of pure cis-
Chrysanthemol, which is essential for biological testing or for use as a reference standard.

[1]

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the

separation, identification, and quantification of cis-Chrysanthemol.[1]

Injection: The sample extract is injected into the gas chromatograph.

Separation: Compounds are separated based on their boiling points and affinity for the

stationary phase within a capillary column (e.g., Innowax or DB-1 Supelcowax).[8] A typical

temperature program might be from 70°C to 150°C at a rate of 10°C per minute.[8]
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Ionization and Detection: As each compound elutes from the column, it enters the mass

spectrometer, where it is ionized. The resulting ions are separated based on their mass-to-

charge ratio, generating a unique mass spectrum.

Identification: The mass spectrum of the eluted compound is compared with published

spectra or a spectral library to confirm the identity of cis-Chrysanthemol.[1][8]

Mandatory Visualizations
Biosynthesis of cis-Chrysanthemol
The biosynthesis of cis-Chrysanthemol follows an unconventional pathway for monoterpenes,

starting with the condensation of two molecules of dimethylallyl diphosphate (DMAPP).[1]

Starting Precursors

Dimethylallyl diphosphate (DMAPP)

Chrysanthemyl diphosphate (CPP)

Chrysanthemyl diphosphate
synthase (CDS)
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Click to download full resolution via product page

Caption: Biosynthetic pathway of cis-Chrysanthemol from DMAPP.

Experimental Workflow for Analysis
A typical workflow for the analysis of cis-Chrysanthemol from a plant source involves

extraction, purification, and spectroscopic identification.
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Caption: Workflow for isolation and analysis of cis-Chrysanthemol.

Biological Activity and Significance
cis-Chrysanthemol is not only a precursor to the potent pyrethrin insecticides but also exhibits

biological activity itself.[1] Overexpression of the chrysanthemol synthase gene in

Chrysanthemum morifolium resulted in the emission of volatile chrysanthemol, which acted as
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a repellent against cotton aphids (Aphis gossypii).[14] This suggests a dual defense

mechanism where the volatile alcohol repels pests, and its downstream products, the

pyrethrins, have insecticidal properties.[1][14] This intrinsic bioactivity makes cis-
Chrysanthemol and its biosynthetic pathway a significant area of research for developing new

pest control strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1144472#chemical-and-physical-properties-of-cis-
chrysanthemol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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